5-(3,4-Dichlorophenyl)pyridin-2-amine
Overview
Description
5-(3,4-Dichlorophenyl)pyridin-2-amine is a chemical compound with the CAS Number: 926224-90-0. Its molecular weight is 239.1 and its IUPAC name is 5-(3,4-dichlorophenyl)-2-pyridinamine .
Molecular Structure Analysis
The molecular structure of 5-(3,4-Dichlorophenyl)pyridin-2-amine is characterized by a pyridine ring attached to a dichlorophenyl group. The InChI code for this compound is 1S/C11H8Cl2N2/c12-9-3-1-7 (5-10 (9)13)8-2-4-11 (14)15-6-8/h1-6H, (H2,14,15) .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(3,4-Dichlorophenyl)pyridin-2-amine include a molecular weight of 239.1 and a linear formula of C11H8Cl2N2 .Scientific Research Applications
Chemical Properties
“5-(3,4-Dichlorophenyl)pyridin-2-amine” is a chemical compound with the CAS Number: 926224-90-0 and a molecular weight of 239.1 . It has a linear formula of C11H8Cl2N2 .
Synthesis of Pyrrolo[2,3-d]pyrimidine Derivatives
This compound has been used in the synthesis of new series of pyrrolo[2,3-d]pyrimidine derivatives . These derivatives were synthesized to contain chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2 .
Anticancer Research
The synthesized pyrrolo[2,3-d]pyrimidine derivatives were tested in vitro against seven selected human cancer cell lines . Some compounds showed promising cytotoxic effects against certain cancer cell lines .
Molecular Docking Studies
Molecular docking studies were conducted with some of the synthesized compounds . These studies showed promising binding affinities of certain compounds against Bcl2 anti-apoptotic protein .
Gene Expression Studies
At the gene expression level, certain compounds up-regulated P53, BAX, DR4 and DR5, while down-regulating Bcl2, Il-8, and CDK4 in treated MCF7 cells .
Protein Level Studies
At the protein level, certain compounds increased the activity of Caspase 8 and BAX, while decreasing the activity of Bcl2 in treated MCF7 cells .
Cell Cycle Studies
Certain compounds caused cell cycle arrest at the G1/S phase in MCF7 cells .
Apoptotic Death Induction
Some compounds induced the apoptotic death of MCF7 cells . In addition, the percentage of fragmented DNA was significantly increased in treated MCF7 cells .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(3,4-dichlorophenyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2/c12-9-3-1-7(5-10(9)13)8-2-4-11(14)15-6-8/h1-6H,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGOCYRNAFOGGFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CN=C(C=C2)N)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70588087 |
Source
|
| Record name | 5-(3,4-Dichlorophenyl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,4-Dichlorophenyl)pyridin-2-amine | |
CAS RN |
926224-90-0 |
Source
|
| Record name | 5-(3,4-Dichlorophenyl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,1'-Biphenyl]-4-amine, 4'-methoxy-N,N-bis(4-methylphenyl)-](/img/structure/B1612325.png)
